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Compound of Interest

Compound Name: PF8-TAA

Cat. No.: B565869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the deposition of high-quality thin films of

the conjugated polymer Poly(9,9-dioctylfluorene-alt-N-(4-sec-butylphenyl)-diphenylamine),

commonly known as PF8-TAA or TFB. This material is widely utilized as a hole transport layer

(HTL) in various organic electronic devices, including Organic Light-Emitting Diodes (OLEDs)

and Perovskite Solar Cells. The following sections detail solution preparation and deposition

protocols for spin coating, doctor blading, and inkjet printing, along with typical characterization

data.

Introduction to PF8-TAA
PF8-TAA is a semiconducting polymer valued for its excellent hole mobility and solution

processability. Its chemical structure consists of alternating dioctylfluorene and triphenylamine

units. This composition provides good solubility in common organic solvents and favorable

energy levels for efficient hole injection and transport in optoelectronic devices.

Chemical Structure of PF8-TAA:
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Deposition of PF8-TAA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565869#thin-film-deposition-techniques-for-pf8-taa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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